Propan-2-yl 2-(methanesulfonyl)hydrazine-1-carboxylate

• CAS No.: 58358-56-8
• Molecular Formula: C5H12N2O4S
• Molecular Weight: 196.23 g/mol
• IUPAC Name: propan-2-yl N-(methanesulfonamido)carbamate
• InChI: InChI=1S/C5H12N2O4S/c1-4(2)11-5(8)6-7-12(3,9)10/h4,7H,1-3H3,(H,6,8)
• InChI Key: SAJKUXOIQWEITJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)NNS(=O)(=O)C

Description

Propan-2-yl 2-(methanesulfonyl)hydrazine-1-carboxylate is a useful research compound. Its molecular formula is C5H12N2O4S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 1-liter 3-neck flask is placed 17 g. (0.5 mole) anhydrous hydrazine, 27 g. (1/4 mole) Na2CO3 and 100 cc. acetonitrile. The mixture is stirred as 57.3 g. (1/2 mole) of methanesulfonyl chloride is added slowly. The temperature of the mixture increases and CO2 is evolved. Then another 27 g. of Na2CO3 is added and the mixture is stirred as 61.5 g. (0.5 mole) of isopropyl chloroformate is added, keeping the temperature under 40° C. Finally the mixture is stirred 2 hours and then cooled to 10° C. and filtered, washed with cold water and dried. This product melts at 129°-131° C.